Cas no 13168-99-5 ((E)-methyl 4-methoxybut-2-enoate)

• Product Name: (E)-methyl 4-methoxybut-2-enoate
• CAS No: 13168-99-5
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 1228761
• PubChem ID: 641429
• Update Time: 2025-09-22

(E)-methyl 4-methoxybut-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-methoxy-, methyl ester, (E)-
• methyl (2E)-4-methoxybut-2-enoate
• Methyl (2E)-4-methoxy-2-butenoate
• 13168-99-5
• 59424-95-2
• CHEMBL3273402
• (E)-Methyl4-methoxybut-2-enoate
• AKOS006279502
• SCHEMBL6585631
• Methyl 4-methoxy-trans-crotonate
• 4-methoxybut-2-enoic acid methyl ester
• 2-butenoic acid, 4-methoxy-, methyl ester, (2E)-
• P17071
• (E)-Methyl 4-methoxybut-2-enoate
• InChI=1/C6H10O3/c1-8-5-3-4-6(7)9-2/h3-4H,5H2,1-2H3/b4-3
• 2-Butenoic acid, 4-methoxy-, methyl ester
• EN300-365532
• methyl 4-methoxycrotonate
• DB-187586
• AS-53759
• methyl (E)-4-methoxybut-2-enoate
• Methyl (e)-4-methoxy-2-butenoate
• METHYL 4-METHOXY-2-BUTENOATE
• Methyl (2E)-4-methoxy-2-butenoate #
• SCHEMBL6585628
• (E)-methyl 4-methoxybut-2-enoate

• Inchi： 1S/C6H10O3/c1-8-5-3-4-6(7)9-2/h3-4H,5H2,1-2H3/b4-3+
• InChI Key： JMXSTMJTPSFRNI-ONEGZZNKSA-N
• SMILES： O(C)C/C=C/C(=O)OC

Computed Properties

• Exact Mass: 130.063
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53